Cas no 7687-45-8 ( )

• Product Name: &nbsp
• CAS No: 7687-45-8
• MF: C₁₄H₁₉N₅O₆S
• MW: 385.39556145668
• CID: 983001
• Update Time: 2024-03-06

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-(1,3-dioxoisoindol-2-yl)-2-hydroxypropyl]isoindole-1,3-dione
• Adenine, 9-(2,3-O-isopropylidene-β-D-lyxofuranosyl)-, 5'-methanesulfonate (8CI)
•  

• Inchi： 1S/C14H19N5O6S/c1-14(2)24-9-7(4-22-26(3,20)21)23-13(10(9)25-14)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13H,4H2,1-3H3,(H2,15,16,17)/t7-,9+,10+,13-/m1/s1
• InChI Key： FRFKWAXFMQFSLP-ZRPKBAQZSA-N
• SMILES： N1C(N)=C2N=CN([C@@H]3O[C@H](COS(C)(=O)=O)[C@@H]4OC(O[C@H]34)(C)C)C2=NC=1

Computed Properties

• Exact Mass: 350.09032

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 663.6±65.0 °C(Predicted)
• PSA: 94.99
• LogP: 1.46420
• pka: 3.56±0.10(Predicted)